Cas no 1235219-21-2 (Sulfanilic Acid-d4)

• Product Name: Sulfanilic Acid-d4
• CAS No: 1235219-21-2
• MF: C₆H₇NO₃S
• MW: 177.214327096939
• CID: 1061757
• PubChem ID: 46703509
• Update Time: 2025-10-31

Sulfanilic Acid-d4 Chemical and Physical Properties

Names and Identifiers

• Sulfanilic Acid-d4
• 4-amino-2,3,5,6-tetradeuteriobenzenesulfonic acid
• 1235219-21-2
• p-Sulfoaniline-d4
• 4-Amino(~2~H_4_)benzene-1-sulfonic acid
• DTXSID00673713
• DB-231856

• Inchi： 1S/C6H7NO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,7H2,(H,8,9,10)/i1D,2D,3D,4D
• InChI Key： HVBSAKJJOYLTQU-RHQRLBAQSA-N
• SMILES： S(C1C([2H])=C([2H])C(=C([2H])C=1[2H])N)(=O)(=O)O

Computed Properties

• Exact Mass: 177.04000
• Monoisotopic Mass: 177.03977124g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: >253°C (dec.)
• Solubility: Aqueous Base (Slightly)
• PSA: 88.77000
• LogP: 2.17750

Sulfanilic Acid-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator, under inert atmosphere

Additional information on Sulfanilic Acid-d4

Comprehensive Analysis of Sulfanilic Acid-d4 (CAS No. 1235219-21-2): Applications and Industry Insights

Sulfanilic Acid-d4, a deuterated derivative of sulfanilic acid, has garnered significant attention in analytical chemistry and pharmaceutical research due to its unique isotopic labeling properties. With the CAS registry number 1235219-21-2, this stable isotope-labeled compound serves as an essential internal standard in LC-MS (Liquid Chromatography-Mass Spectrometry) workflows, particularly for quantifying sulfonamide-class compounds in complex matrices. The strategic replacement of four hydrogen atoms with deuterium (D4 labeling) enhances its molecular mass without altering chemical behavior, making it indispensable for isotope dilution mass spectrometry (IDMS) methodologies.

Recent advancements in environmental monitoring and food safety testing have driven demand for Sulfanilic Acid-d4, as regulatory agencies worldwide tighten limits on sulfonamide residues. Researchers frequently search for "deuterated internal standards for antibiotic analysis" or "CAS 1235219-21-2 solubility data," reflecting practical concerns in method development. The compound's exceptional chromatographic separation characteristics and pH stability (maintaining integrity between pH 2-9) make it superior to non-deuterated analogs in compensating for matrix effects during high-throughput screening.

In pharmaceutical metabolite tracing studies, Sulfanilic Acid-d4 enables precise tracking of drug degradation pathways. Its deuterium atoms create a distinct mass shift detectable by high-resolution mass spectrometers, addressing common search queries like "how to distinguish sulfanilic acid metabolites." The compound's thermal stability (decomposition point >300°C) further supports its use in GC-MS coupling techniques, where volatility requirements are critical.

The synthesis of Sulfanilic Acid-d4 involves sophisticated catalytic deuteration processes, with manufacturers optimizing routes to achieve >98% isotopic purity – a key parameter for users searching "D4 labeling efficiency standards." Unlike conventional sulfanilic acid, the deuterated version exhibits reduced hydrogen bonding effects, which influences its crystallization behavior and solvation kinetics. These physicochemical differences are crucial when developing calibration curves for regulatory-compliant analyses.

Emerging applications in proteomics research have expanded the utility of CAS 1235219-21-2, particularly in post-translational modification studies involving tyrosine sulfation. The compound's aromatic ring structure facilitates specific interactions with sulfotransferase enzymes, making it valuable for investigating enzyme kinetics – a trending topic in biomarker discovery forums. Researchers increasingly inquire about "Sulfanilic Acid-d4 protein binding assays" and "deuterated probes for sulfation pathways," reflecting this shift toward biological applications.

Quality control protocols for Sulfanilic Acid-d4 emphasize NMR spectroscopy verification of deuteration sites and HPLC-UV purity assessments. Suppliers must address frequent purchaser concerns about "batch-to-batch consistency of isotopic compounds" and "storage conditions for deuterated reagents." Proper handling in amber glass vials under inert atmosphere preserves the compound's stability, while certificates of analysis documenting residual solvent levels ensure compliance with ICH guidelines for analytical standards.

From an industrial perspective, Sulfanilic Acid-d4 plays a pivotal role in method validation for antibiotic manufacturing. Regulatory submissions now require deuterated internal standards to demonstrate analytical method robustness, driving adoption in quality control laboratories. The compound's compatibility with polar mobile phases and resistance to photo-degradation answer common practical challenges voiced in "LC-MS method optimization" discussions across scientific forums.

Future developments may explore 13C-labeled variants of sulfanilic acid for multi-isotope tracing applications, though Sulfanilic Acid-d4 remains the gold standard for current quantitative mass spectrometry needs. As detection thresholds continue to decrease in environmental toxicology and veterinary drug monitoring, the precision offered by this deuterated compound will maintain its position as a critical tool in modern analytical chemistry.